3-(Dodecyloxy)-2-pyridinamine

• Molecular Formula: C17H30N2O
• Molecular Weight: 278.4 g/mol
• IUPAC Name: 3-dodecoxypyridin-2-amine
• InChI: InChI=1S/C17H30N2O/c1-2-3-4-5-6-7-8-9-10-11-15-20-16-13-12-14-19-17(16)18/h12-14H,2-11,15H2,1H3,(H2,18,19)
• InChI Key: BHLRWRINLNOCJV-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCOC1=C(N=CC=C1)N

Description

3-(Dodecyloxy)-2-pyridinamine is a useful research compound. Its molecular formula is C17H30N2O and its molecular weight is 278.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-amino-3-pyridinol (0.10 mol), sodium hydroxide (50%) (30 ml), 1-chlorododecane (0.20 mol) and methyl-tri-octylammonium chloride (8 g) in benzene (300 ml) was stirred overnight at 80° C. The reaction mixture was cooled. The organic layer was separated, washed with 2N NaOH, dried (MgSO4), filtered and the solvent was evaporated. The residue was cooled and the resulting precipitate was filtered off, washed with hexane, petroleum ether and dried, yielding 21 g (75%) of 3-(dodecyloxy)-2-pyridinamine (interm. 2).